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Triphenyltin Chloride-d15: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Triphenyltin chloride-d15, a deuterated

organotin compound. It details its chemical and physical properties, primary applications in

research, and experimental protocols for its use as an internal standard in analytical chemistry.

Core Concepts: Understanding Triphenyltin
Chloride-d15
Triphenyltin chloride-d15 is the isotopically labeled form of Triphenyltin chloride, where the

fifteen hydrogen atoms on the three phenyl rings have been replaced with deuterium.[1][2] This

isotopic substitution makes it an ideal internal standard for quantitative analysis using mass

spectrometry.[1] Its chemical behavior is nearly identical to its non-deuterated counterpart, but

its increased mass allows for clear differentiation in mass spectrometric analyses.[3]

The primary application of Triphenyltin chloride-d15 is in the field of analytical chemistry,

particularly for the quantification of organotin compounds in various matrices through isotope

dilution mass spectrometry.[4] Organotin compounds are used in a range of industrial

applications, including as biocides in antifouling paints, agricultural fungicides, and as

stabilizers for PVC.[5][6] However, their toxicity and persistence in the environment necessitate
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sensitive and accurate monitoring.[7] The use of a deuterated internal standard like

Triphenyltin chloride-d15 is crucial for achieving high precision and accuracy in these

measurements by correcting for sample matrix effects and variations in instrument response.[4]

Physicochemical Properties
The following table summarizes the key physicochemical properties of Triphenyltin chloride-
d15.

Property Value Source(s)

Chemical Formula (C₆D₅)₃SnCl [3]

Molecular Weight 400.57 g/mol [3][4]

CAS Number 358731-94-9 [3]

Appearance Solid [3][4]

Melting Point 108 °C [3][4]

Boiling Point 240 °C at 13.5 mmHg [3][4]

Isotopic Purity ≥98 atom % D [3]

Chemical Purity ≥98% [3][4]

InChI Key
NJVOZLGKTAPUTQ-

NLOSMHEESA-M
[3]

SMILES String
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Primary Research Applications
The predominant use of Triphenyltin chloride-d15 in research is as an internal standard for

the quantitative analysis of Triphenyltin chloride and other organotin compounds in various

complex matrices. This is primarily achieved through isotope dilution analysis coupled with
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mass spectrometric techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or

Liquid Chromatography-Mass Spectrometry (LC-MS).

Key research areas where Triphenyltin chloride-d15 is employed include:

Environmental Monitoring: Quantifying organotin contamination in water, sediment, soil, and

biota to assess environmental exposure and ecological risk.[7][8][9]

Food Safety: Detecting and quantifying residues of organotin pesticides in food products.

Toxicology Studies: Investigating the absorption, distribution, metabolism, and excretion

(ADME) of organotin compounds in biological systems.[4]

Consumer Product Safety: Ensuring compliance with regulations by testing for the presence

of restricted organotin compounds in materials such as toys and textiles.[8]

Experimental Protocols
The following sections outline a general experimental workflow and a specific protocol for the

use of Triphenyltin chloride-d15 as an internal standard.

General Workflow for Isotope Dilution Mass
Spectrometry
The use of Triphenyltin chloride-d15 as an internal standard follows a well-established

workflow in analytical chemistry. A known amount of the deuterated standard is added to the

sample at the beginning of the sample preparation process. This allows it to undergo the same

extraction, derivatization, and analysis steps as the native analyte, thereby compensating for

any losses or variations during the procedure.
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Figure 1: General Workflow for Isotope Dilution Analysis
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Caption: General workflow for using Triphenyltin chloride-d15 in isotope dilution analysis.

Detailed Protocol: Analysis of Organotins in Toy
Materials by GC-MS
This protocol is adapted from an application note for the determination of organotin compounds

in toy materials, demonstrating a real-world application of Triphenyltin chloride-d15.[8]

1. Reagents and Standards:
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Triphenyltin chloride-d15 (Internal Standard)

Other organotin chloride standards

Methanol (HPLC grade)

Hexane (HPLC grade)

Sodium tetraethylborate (derivatizing agent)

Acetate buffer

2. Standard Preparation:

Internal Standard Stock Solution (1000 mg/L): Accurately weigh 100 mg of Triphenyltin
chloride-d15 into a 100-mL volumetric flask and dissolve in methanol.[8]

Calibration Standards: Prepare a series of calibration standards by diluting the organotin

stock solutions with methanol to achieve the desired concentration range. Spike each

calibration standard with the internal standard solution to a final concentration of, for

example, 50 µg/L.

3. Sample Preparation (Migration Simulation):

Simulate gastric digestion according to relevant safety standards (e.g., EN71-3). This

typically involves incubating a known mass of the toy material in a dilute hydrochloric acid

solution.[8]

After incubation, filter the solution to separate the solid material.

4. Extraction and Derivatization:

Take a 5 mL aliquot of the migration solution.

Add a known amount of the Triphenyltin chloride-d15 internal standard solution.

Adjust the pH to approximately 4.7 with acetate buffer.[8]
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Add 0.5 mL of 2% sodium tetraethylborate and 2 mL of hexane.

Vortex for 30 minutes to facilitate the derivatization (ethylation) of the organotin chlorides and

their extraction into the hexane layer.

Allow the phases to separate.

5. GC-MS Analysis:

Transfer the hexane layer to an autosampler vial.

Inject an aliquot into the GC-MS system.

GC Conditions (Example):

Column: Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm)

Inlet: Splitless mode

Oven Program: Start at 50°C, ramp to 300°C.

MS Conditions (Example):

Ionization: Electron Ionization (EI)

Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for each ethylated

organotin compound and the deuterated internal standard.

6. Quantification:

Create a calibration curve by plotting the ratio of the peak area of the analyte to the peak

area of the internal standard (Triphenyltin chloride-d15) against the concentration of the

analyte in the calibration standards.

Calculate the concentration of the organotin compounds in the samples using the response

ratios obtained from the sample analysis and the calibration curve.
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Figure 2: Experimental Workflow for Organotin Analysis in Toys

Sample Preparation

Analytical Procedure

Toy Material Sample

Migration Simulation
(HCl digestion)

Filtration

Aliquot of Migration Solution

Spike with
Triphenyltin chloride-d15

pH Adjustment
(Acetate Buffer)

Derivatization & Extraction
(NaBEt₄, Hexane)

GC-MS Analysis

Quantification

Data Processing

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b032067?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Detailed workflow for the analysis of organotins in toy materials using Triphenyltin
chloride-d15.

Conclusion
Triphenyltin chloride-d15 is an indispensable tool for researchers and analytical chemists

involved in the trace analysis of organotin compounds. Its use as an internal standard in

isotope dilution mass spectrometry provides a robust and reliable method for obtaining high-

quality quantitative data. This guide has provided a comprehensive overview of its properties,

applications, and the methodologies for its effective implementation in a research setting. The

detailed experimental workflow and specific protocol offer a practical starting point for the

development and validation of analytical methods for organotin analysis in various matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b032067#what-is-triphenyltin-chloride-d15-and-its-
primary-uses-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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